2-[3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: 2-[3-(4-chlorobenzoyl)-6-fluoro-4-oxoquinolin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C26H18ClFN2O5/c27-16-3-1-15(2-4-16)25(32)20-13-30(21-7-5-17(28)11-19(21)26(20)33)14-24(31)29-18-6-8-22-23(12-18)35-10-9-34-22/h1-8,11-13H,9-10,14H2,(H,29,31)
• InChI Key: OKWAHJTYNUUHNX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CN3C=C(C(=O)C4=C3C=CC(=C4)F)C(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C26H18ClFN2O5
• Molecular Weight: 492.9 g/mol
• CAS No.: 866341-69-7

Description

This compound features a quinoline core substituted with a 4-chlorobenzoyl group at position 3, a fluorine atom at position 6, and a 4-oxo-1,4-dihydroquinoline moiety. The acetamide side chain is linked to a 2,3-dihydro-1,4-benzodioxin-6-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide typically involves multiple steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through the Pfitzinger reaction, which involves the condensation of an isatin derivative with an aromatic aldehyde in the presence of a base.

Introduction of the Chlorobenzoyl Group: The chlorobenzoyl group is introduced via Friedel-Crafts acylation, where the quinoline core reacts with 4-chlorobenzoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.

Formation of the Benzodioxin Moiety: The benzodioxin moiety is synthesized separately through the cyclization of catechol derivatives with appropriate dihalides.

Final Coupling: The final step involves coupling the quinoline derivative with the benzodioxin moiety using a suitable coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the processes to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the quinoline core, leading to the formation of quinoline N-oxide derivatives.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols or amines.

Substitution: The aromatic rings in the compound can undergo electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like sulfuric acid or nitric acid, depending on the desired substituent.

Major Products

Oxidation: Quinoline N-oxide derivatives.

Reduction: Alcohols or amines derived from the reduction of carbonyl groups.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse functionalization, making it valuable in the development of new materials and catalysts.

Biology

Biologically, the compound’s structure suggests potential activity as an antimicrobial or anticancer agent. The presence of the quinoline core, in particular, is known for its biological activity, which can be explored further in drug development.

Medicine

In medicine, derivatives of this compound could be investigated for their therapeutic potential. The combination of the quinoline and benzodioxin moieties may offer unique pharmacological properties, such as enhanced binding affinity to biological targets.

Industry

Industrially, this compound could be used in the development of new pharmaceuticals, agrochemicals, and materials with specific properties. Its complex structure allows for a wide range of applications, from drug synthesis to the creation of advanced polymers.

Mechanism of Action

The mechanism of action of 2-[3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide likely involves interaction with specific molecular targets such as enzymes or receptors. The quinoline core can intercalate with DNA, inhibiting replication and transcription processes, while the benzodioxin moiety may enhance binding affinity and specificity. The exact pathways and targets would require further experimental validation.

Comparison with Similar Compounds

Key Research Findings

Fluorine vs. Methoxy at Position 6: The 6-fluoro substituent in the target compound likely enhances bacterial membrane penetration and target binding compared to methoxy analogues, as seen in quinolone antibiotics .

Benzodioxin Advantage : The 2,3-dihydro-1,4-benzodioxin group may reduce hemolytic activity while maintaining solubility, a trend observed in sulfonamide-benzodioxin hybrids .

Biological Activity

The compound 2-[3-(4-chlorobenzoyl)-6-fluoro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a synthetic derivative of quinoline known for its diverse biological activities. This article explores its mechanisms of action, biological effects, and relevant research findings.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets. Key mechanisms include:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, potentially affecting disease progression.
• Receptor Modulation : It interacts with cellular receptors, modulating signal transduction pathways crucial for cellular responses.
• Induction of Apoptosis : Evidence suggests that it can trigger programmed cell death in cancer cells by activating apoptotic pathways.

Biological Activity Data

Activity	Description	Reference
Antitumor Activity	Induces apoptosis in various cancer cell lines.
Antimicrobial Effects	Exhibits inhibitory activity against bacterial strains.
Anti-inflammatory	Reduces inflammation markers in vitro.

Case Studies and Research Findings

• Antitumor Efficacy :
  A study conducted by Hayakawa et al. demonstrated that the compound effectively induces apoptosis in human cancer cell lines. The mechanism involves the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors, leading to increased cell death rates .
• Antimicrobial Properties :
  Research published in the Journal of Medicinal Chemistry highlighted the compound's effectiveness against several bacterial strains, including resistant strains. The study utilized disk diffusion methods to assess antimicrobial activity and found significant zones of inhibition .
• Anti-inflammatory Effects :
  A recent investigation into the compound's anti-inflammatory properties revealed that it significantly lowers levels of inflammatory cytokines in cultured macrophages. This suggests potential therapeutic applications in treating inflammatory diseases .